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Compound of Interest

Compound Name:
5-Bromo-4-fluorobenzo[d]

[1,3]dioxole

Cat. No.: B581386 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of the chemical intermediate 5-Bromo-4-

fluorobenzo[d]dioxole, focusing on its commercial availability and key specifications. While

detailed experimental protocols and comprehensive application data are typically proprietary to

manufacturers or published in specialized academic literature, this guide consolidates publicly

available information from various suppliers to aid in procurement and initial research planning.

Chemical Identification
5-Bromo-4-fluorobenzo[d]dioxole is a halogenated benzodioxole derivative. Its structure makes

it a useful building block in organic synthesis, particularly for the development of more complex

molecules in pharmaceutical and materials science research.
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Identifier Value

Compound Name 5-Bromo-4-fluorobenzo[d][1][2]dioxole

CAS Number 1226808-75-8[1][2]

Molecular Formula C₇H₄BrFO₂[1][2]

Molecular Weight 219.01 g/mol [2]

IUPAC Name 5-bromo-4-fluoro-1,3-benzodioxole[1]

MDL Number MFCD16295053[1]

Commercial Suppliers and Product Specifications
The following table summarizes data from various commercial suppliers listing 5-Bromo-4-

fluorobenzo[d]dioxole in their catalogs. Purity levels and available quantities can vary, and

researchers should always consult the supplier's specific certificate of analysis for batch-

specific data.

Supplier
Reported
Purity

Physical Form Storage Temp. Notes

American

Elements

High and ultra-

high purity forms

available

(custom)[1]

- -

Sells research

and bulk

quantities.[1]

Sigma-Aldrich 95% Solid
Room

Temperature

Product sold via

preferred partner

ChemScene

LLC.

HDH Pharma

Inc. (via

labnetwork.com)

min 96%[2] -
Room

Temperature[2]

Available in 100

mg quantities.[2]
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Detailed, step-by-step experimental protocols for the synthesis of 5-Bromo-4-

fluorobenzo[d]dioxole are not publicly disclosed by commercial suppliers. This information is

considered proprietary intellectual property. While patents exist for the synthesis of structurally

related compounds, such as 5-bromo-2,2-difluorobenzo-1,3-dioxoles, these methods are not

directly applicable to the target compound and often require specialized equipment, such as

stainless steel autoclaves, due to corrosive reagents like hydrogen fluoride.[3]

Researchers seeking to utilize this compound should refer to the supplier's Safety Data Sheet

(SDS) for handling, storage, and disposal procedures.

Signaling Pathways and Biological Activity
As a chemical intermediate or building block, 5-Bromo-4-fluorobenzo[d]dioxole is not typically

associated with a specific biological signaling pathway. Its primary role is in synthetic chemistry.

However, the broader benzo[d][1][2]dioxole scaffold is present in molecules with known

biological effects. For instance, new thiourea derivatives containing two benzo[d][1][2]dioxol-5-

yl moieties have been synthesized and investigated for their cytotoxic effects on cancer cell

lines.[4] Any biological activity of derivatives synthesized from 5-Bromo-4-fluorobenzo[d]dioxole

would need to be determined through specific bioassays.

Visualized Workflows
The following diagrams illustrate logical workflows relevant to the procurement and use of a

research chemical like 5-Bromo-4-fluorobenzo[d]dioxole.
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Caption: Workflow for the procurement of a research chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b581386?utm_src=pdf-custom-synthesis
https://americanelements.com/1226808-75-8-5-bromo-4-fluorobenzo-d-1-3-dioxole
https://www.calpaclab.com/5-bromo-4-fluorobenzo-d-1-3-dioxole-min-96-100-mg/ala-b180445-100mg
https://patents.google.com/patent/US7148365B2/en
https://patents.google.com/patent/US7148365B2/en
https://pubmed.ncbi.nlm.nih.gov/31288134/
https://pubmed.ncbi.nlm.nih.gov/31288134/
https://www.benchchem.com/product/b581386#commercial-suppliers-of-5-bromo-4-fluorobenzo-d-dioxole
https://www.benchchem.com/product/b581386#commercial-suppliers-of-5-bromo-4-fluorobenzo-d-dioxole
https://www.benchchem.com/product/b581386#commercial-suppliers-of-5-bromo-4-fluorobenzo-d-dioxole
https://www.benchchem.com/product/b581386#commercial-suppliers-of-5-bromo-4-fluorobenzo-d-dioxole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b581386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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